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Compound of Interest

Compound Name: 2,6-Dibromophenol-3,4,5-d3

Cat. No.: B12309210

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2,6-Dibromophenol-d3 (Phenol-
d3, 2,6-dibromo-), a deuterated analog of 2,6-Dibromophenol. It is primarily used as an internal
standard in quantitative analytical methods, such as gas chromatography-mass spectrometry
(GC-MS) and liquid chromatography-mass spectrometry (LC-MS), for the detection of its non-
deuterated counterpart in various matrices. This guide covers supplier and pricing information,
and a detailed experimental protocol for its use.

Supplier and Pricing Information

2,6-Dibromophenol-d3 is available from several specialized chemical suppliers. The pricing and
availability can vary based on the supplier, purity, and quantity. Below is a summary of available
suppliers and their current offerings.
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Purity/lsoto .
. Catalog CAS . Available .
Supplier pic . Price (USD)
Number Number . Quantities
Enrichment
CDN 1219803-14- 50 mg, 100 ~$278 (for
D-4349 98 atom % D
Isotopes 1 mg 50mg)
98 atom % D,
LGC CDN-D-4349- 1219803-14- min 98% 50 mg, 100 $278.00 (for
Standards 0.05G 1 Chemical mg 50mg)[1]
Purity
MedChemEx 1219803-14- N Inquire for Inquire for
HY-Y1667S Not Specified ) )
press 1 details details[2]
Molport-051- 1219803-14- N $60 (1mg) -
Molport Not Specified 1mg-25¢g
693-344 1 $3800 (259)

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to contact the suppliers directly for the most current pricing and availability.

For researchers interested in other isotopically labeled analogs, Cambridge Isotope
Laboratories, Inc. offers 13C-labeled 2,6-Dibromophenol (Catalog No: CLM-8007).[3]

Procurement Workflow

The process of acquiring a chemical standard like 2,6-Dibromophenol-d3 for a research

laboratory typically follows a structured workflow to ensure proper selection, purchasing, and

reception.
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Procurement Workflow for 2,6-Dibromophenol-d3
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l
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(Price, Availability)

:

Generate Purchase Order

:

Supplier Processing
and Shipment

:

Receive and Log
Chemical Standard

Verify Certificate of Analysis

and Store Appropriately
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Procurement workflow for chemical standards.
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Experimental Protocol: Quantification of 2,6-
Dibromophenol in Water Samples using GC-MS with
2,6-Dibromophenol-d3 as an Internal Standard

This protocol provides a representative methodology for the quantitative analysis of 2,6-
Dibromophenol in water samples. The use of 2,6-Dibromophenol-d3 as an internal standard is
crucial for correcting variations during sample preparation and analysis, thereby enhancing the
accuracy and precision of the results. This method is adapted from established environmental
analysis protocols for phenolic compounds.

Materials and Reagents

e 2,6-Dibromophenol (analytical standard)

2,6-Dibromophenol-d3 (internal standard)
¢ Methanol (HPLC grade)

e Dichloromethane (DCM, GC grade)

e Acetic Anhydride

» Potassium Carbonate

e Hydrochloric Acid (HCI)

e Anhydrous Sodium Sulfate

e Deionized Water

Solid Phase Extraction (SPE) cartridges (e.g., Polystyrene-divinylbenzene, 500 mg)

Preparation of Standard Solutions

e Primary Stock Solutions (1000 pg/mL):

o Accurately weigh approximately 10 mg of 2,6-Dibromophenol and 2,6-Dibromophenol-d3
into separate 10 mL volumetric flasks.
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o Dissolve and bring to volume with methanol. Store at 4°C, protected from light.

o Working Standard Solutions:

o Prepare a series of calibration standards by diluting the 2,6-Dibromophenol primary stock
solution with methanol to achieve concentrations ranging from 0.1 to 20 pg/mL.

o Prepare a working internal standard (IS) solution of 2,6-Dibromophenol-d3 at a
concentration of 5 pg/mL by diluting the IS primary stock solution with methanol.

e Spiking:

o Spike each calibration standard and sample with the working IS solution to achieve a
consistent final concentration in the final extract (e.g., 50 ng/mL).

Sample Preparation (Solid Phase Extraction - SPE)

o Sample Collection and Preservation:

o Collect 1 L water samples in amber glass bottles.

o Acidify the sample to a pH of < 2 with concentrated HCI.
o SPE Cartridge Conditioning:

o Wash the SPE cartridge with 5 mL of DCM followed by 5 mL of methanol, and then 10 mL
of deionized water (pH < 2). Do not allow the cartridge to dry.

e Sample Loading:

o Pass the 1 L water sample through the conditioned SPE cartridge at a flow rate of 10-15
mL/min.

e Elution:
o After loading, dry the cartridge by purging with nitrogen for 10 minutes.

o Elute the trapped analytes with 5-10 mL of DCM.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Concentration and Derivatization:
o Concentrate the eluate to approximately 0.9 mL under a gentle stream of nitrogen.
o Add the internal standard (2,6-Dibromophenol-d3).

o For improved chromatographic performance, derivatize the phenol group by adding 100 pL
of acetic anhydride and 1 mL of potassium carbonate buffer (0.5 M, pH 10). Vortex for 1
minute and allow to react for 10 minutes.

o Adjust the final volume to 1.0 mL with a suitable solvent.

GC-MS Analysis

e Gas Chromatograph (GC):

[e]

Column: DB-5ms (30 m x 0.25 mm ID, 0.25 um film thickness) or equivalent.

[e]

Inlet: Splitless mode, 250°C.

(¢]

Oven Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min,
and hold for 5 minutes.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

o

e Mass Spectrometer (MS):
o lonization Mode: Electron lonization (El) at 70 eV.
o Acquisition Mode: Selected lon Monitoring (SIM).
o lons to Monitor (example for acetylated derivatives):
» 2,6-Dibromophenol: Monitor characteristic ions of the acetylated derivative.

» 2,6-Dibromophenol-d3: Monitor the corresponding mass-shifted ions for the deuterated
internal standard.
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Data Analysis

o Create a calibration curve by plotting the ratio of the peak area of the 2,6-Dibromophenol
derivative to the peak area of the 2,6-Dibromophenol-d3 derivative against the concentration
of the calibration standards.

o Quantify the concentration of 2,6-Dibromophenol in the samples using the generated

calibration curve.

Analytical Workflow Diagram

The following diagram illustrates the key stages of the analytical workflow described in the
experimental protocol.
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Analytical Workflow for 2,6-Dibromophenol Quantification
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Analytical workflow using GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to 2,6-Dibromophenol-d3 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12309210#2-6-dibromophenol-d3-supplier-and-
pricing-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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